Cas no 1273599-83-9 (Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate)

Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its indene core structure and functionalized ester group. Its keto-ester moiety enables diverse reactivity, making it useful in the construction of complex heterocycles and pharmaceutical scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by the potential for further derivatization at the carbonyl and carboxylate positions, allowing for tailored modifications in medicinal chemistry and materials science applications. The product is typically characterized by high purity, ensuring reproducibility in research and industrial processes.

Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate structure

1273599-83-9 structure

Product Name:Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate

CAS No:1273599-83-9

MF:C₁₂H₁₂O₃

MW:204.221883773804

CID:1036466

PubChem ID:68028200

Update Time:2025-09-24

Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate
- ethyl 3-oxo-1,2-dihydroindene-4-carboxylate
- ETHYL-3-OXOINDANE-4-CARBOXYLATE
- 1H-Indene-4-carboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
- Ethyl3-oxo-2,3-dihydro-1H-indene-4-carboxylate
- 1273599-83-9
- AT37779
- SCHEMBL10077585
- DB-342970
- DTXSID10737911
- Inchi： 1S/C12H12O3/c1-2-15-12(14)9-5-3-4-8-6-7-10(13)11(8)9/h3-5H,2,6-7H2,1H3
- InChI Key： XKYIHVGVMXLBHN-UHFFFAOYSA-N
- SMILES： O=C1CCC2C=CC=C(C(=O)OCC)C=21

Computed Properties

Exact Mass: 204.078644241g/mol
Monoisotopic Mass: 204.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.4Å²

Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM268698-1g	Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate	1273599-83-9	95%	1g	$***	2023-03-31
Alichem	A079000242-1g	Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate	1273599-83-9	95%	1g	542.72 USD	2021-06-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1802932-1g	Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate	1273599-83-9	98%	1g	￥7475.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1802932-5g	Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate	1273599-83-9	98%	5g	￥23108.00	2024-08-09
Crysdot LLC	CD12156267-1g	Ethyl 3-oxo-2,3-dihydro-1H-indene-4-carboxylate	1273599-83-9	95+%	1g	$629	2024-07-23